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Compound of Interest

Compound Name: Diisooctyl adipate

Cat. No.: B073825 Get Quote

An In-depth Technical Guide to Diisooctyl Adipate: Molecular Structure, Properties, and

Synthesis

Introduction
Diisooctyl adipate (DIOA) is an organic compound belonging to the adipate ester class of

chemicals. It is synthesized from the esterification of adipic acid and isooctanol.[1][2]

Structurally, it is a diester featuring a central adipic acid core linked to two branched isooctyl

groups.[3] DIOA is primarily recognized for its role as a plasticizer, particularly for polyvinyl

chloride (PVC) and other polymers, where it enhances flexibility, durability, and low-

temperature stability.[2][3][4] It appears as a clear, colorless to pale yellow, oily liquid and is

utilized across various industries, including in the manufacturing of coatings, adhesives, food

packaging, and medical devices.[1][3]

Molecular Structure and Formula
The fundamental characteristics of diisooctyl adipate are defined by its molecular composition

and arrangement.

Molecular Formula: C₂₂H₄₂O₄[5][6][7]

Molecular Weight: Approximately 370.57 g/mol [5][6]

IUPAC Name: dioctan-2-yl hexanedioate[8]
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CAS Registry Number: 1330-86-5[5]

Common Synonyms: Hexanedioic acid, diisooctyl ester; Adipic acid, diisooctyl ester;

Monoplex DIOA; Adipol 10A[2][5][8]

The structure consists of a six-carbon dicarboxylic acid (adipic acid) backbone where both

carboxylic acid groups have formed ester bonds with isooctanol, a branched eight-carbon

alcohol.

Figure 1: 2D Chemical Structure of Diisooctyl Adipate
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Figure 1: 2D Chemical Structure of Diisooctyl Adipate

Physicochemical Properties
The utility of DIOA is derived from its distinct physical and chemical properties. A summary of

these quantitative characteristics is presented below for clear comparison.
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Property Value Reference

Molecular Formula C₂₂H₄₂O₄ [5][6][7]

Molecular Weight 370.57 g/mol [5][6]

Appearance
Colorless to pale yellow oily

liquid
[1][2][3]

Density ~0.925 - 0.930 g/cm³ at 20 °C [3][7]

Melting Point -70 °C [1][7]

Boiling Point ~205-220 °C at 4 mmHg [1][7]

Viscosity ~15-17 mPa·s at 25 °C [3]

Refractive Index ~1.447 - 1.451 [3][7]

Solubility
Insoluble in water; soluble in

organic solvents
[3]

Experimental Protocols: Synthesis of Diisooctyl
Adipate
The most common industrial method for producing DIOA is the direct acid-catalyzed

esterification of adipic acid with isooctanol (often 2-ethylhexanol).[9][10] Water is produced as a

byproduct and must be removed to drive the reaction equilibrium towards the product.[9]

Detailed Methodology: Direct Esterification
This protocol is a composite of established laboratory and industrial procedures.

1. Materials and Equipment

Reactants: High-purity adipic acid, isooctanol (e.g., 2-ethylhexanol).[9]

Catalyst: An acid catalyst such as a composite of tetrabutyl titanate and p-toluenesulfonic

acid (PTSA) or concentrated sulfuric acid.[9][10][11]

Neutralizing Agent: 5% Sodium Carbonate (Na₂CO₃) solution.[9][10]
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Equipment: Reaction kettle equipped with a stirrer, heater, and a distillation setup with a

water separator; vacuum distillation apparatus.[11]

2. Experimental Procedure

Charging Reactants: The reaction kettle is charged with adipic acid and isooctanol. A typical

molar ratio of adipic acid to isooctanol is 1:2.3–2.5 to use an excess of the alcohol.[10] The

catalyst is added at a dosage of approximately 0.8%–1.2% of the total reactant mass.[10]

Esterification Reaction:

Stage 1 (Low-Temperature Dehydration): The mixture is heated to 120–130 °C and stirred

for about 1.5 hours. During this stage, a significant portion (~85%) of the theoretical water

byproduct is removed via the separator.[10]

Stage 2 (High-Temperature Esterification): The temperature is increased to 160–170 °C

and maintained for approximately 3 hours.[10] Water is continuously removed. The

reaction is monitored by measuring the acid value of the mixture. The reaction is

considered complete when the acid value drops below 2.0 mg KOH/g.[10]

Purification of Crude Ester:

Neutralization: The crude product is cooled and washed twice with a 5% sodium carbonate

solution to neutralize and remove the residual acid catalyst.[10]

Washing: The neutralized ester is then washed with deionized water until the mixture

reaches a neutral pH.[9][10]

Dealcoholization and Dehydration: The product is heated under reduced pressure to distill

off any excess isooctanol and residual water.[9]

Vacuum Distillation: For high-purity DIOA, the final step is vacuum distillation. The fraction

collected at 240–250 °C under a vacuum of 0.095 MPa is the purified diisooctyl adipate.

[9][10]
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Figure 2: Workflow for the Synthesis of Diisooctyl Adipate
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Figure 2: Workflow for the Synthesis of Diisooctyl Adipate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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